ethyl N-[(2Z)-2-{[(morpholin-4-yl)amino]methylidene}-3-oxobutanoyl]carbamate

• IUPAC Name: ethyl N-[(Z)-3-hydroxy-2-[(E)-morpholin-4-yliminomethyl]but-2-enoyl]carbamate
• InChI: InChI=1S/C12H19N3O5/c1-3-20-12(18)14-11(17)10(9(2)16)8-13-15-4-6-19-7-5-15/h8,16H,3-7H2,1-2H3,(H,14,17,18)/b10-9-,13-8+
• InChI Key: WSBVXPUDACAYRD-ZSEITYQVSA-N
• Canonical SMILES: CCOC(=O)NC(=O)C(=C(C)O)C=NN1CCOCC1
• Isomeric SMILES: CCOC(=O)NC(=O)/C(=C(/C)\O)/C=N/N1CCOCC1
• Molecular Formula: C12H19N3O5
• Molecular Weight: 285.30 g/mol
• CAS No.: 338396-60-4

Description

Ethyl N-[(2Z)-2-{[(morpholin-4-yl)amino]methylidene}-3-oxobutanoyl]carbamate is a chemical compound with potential applications in scientific research. It is a carbamate derivative of a morpholine compound, which has been studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Insights

Research on compounds related to ethyl N-[(2Z)-2-{[(morpholin-4-yl)amino]methylidene}-3-oxobutanoyl]carbamate has provided significant insights into their synthesis and potential applications. For instance, studies on oxime derivatives with morpholin groups demonstrate the structural configurations and interactions that influence the molecular properties of these compounds (Dinçer, Özdemir, Yilmaz, & Cukurovalı, 2005). Such insights are crucial for the development of new materials and drugs.

Antimicrobial and Pharmacological Properties

Compounds with morpholin groups have been explored for their antimicrobial, analgesic, antipyretic, and immunotropic activities. For example, a series of methyl 3-acyl-6-amino-4-aryl-5-cyano-4H-pyran-2-carboxylates, synthesized using catalytic amounts of morpholine, showed promising biological activities (Mar'yasov, Davydova, Sheverdov, Nasakin, & Gein, 2016). This research underscores the potential of morpholine derivatives in medicinal chemistry.

Heterocyclic Chemistry and Drug Synthesis

The synthesis of various heterocyclic compounds, employing morpholine as a reagent, highlights its versatility in creating pharmacologically active substances. For instance, ethyl 10-(B-morpholinopropionyl)phenothiazine-2-carbamate has been utilized in medical practice for treating cardiac conditions, showcasing the therapeutic potential of morpholine derivatives (Khutornenko, Panshina, & Zhuravlev, 2004).

Catalytic Applications and Chemical Synthesis

Morpholine derivatives serve as key intermediates in catalytic processes, such as the copper-promoted oxyamination of alkenes, leading to the stereoselective synthesis of morpholines (Sequeira & Chemler, 2012). These findings are pivotal for developing new synthetic methodologies in organic chemistry.